Cas no 2227765-36-6 (methyl (3S)-3-hydroxy-3-(4-methoxy-3-methylphenyl)propanoate)

• Product Name: methyl (3S)-3-hydroxy-3-(4-methoxy-3-methylphenyl)propanoate
• CAS No: 2227765-36-6
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 6255394
• PubChem ID: 165687296
• Update Time: 2025-10-29

methyl (3S)-3-hydroxy-3-(4-methoxy-3-methylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-hydroxy-3-(4-methoxy-3-methylphenyl)propanoate
• 2227765-36-6
• EN300-1800976

• Inchi： 1S/C12H16O4/c1-8-6-9(4-5-11(8)15-2)10(13)7-12(14)16-3/h4-6,10,13H,7H2,1-3H3/t10-/m0/s1
• InChI Key： MEEAXDQHPZPMSD-JTQLQIEISA-N
• SMILES： O[C@@H](CC(=O)OC)C1C=CC(=C(C)C=1)OC

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl (3S)-3-hydroxy-3-(4-methoxy-3-methylphenyl)propanoate

Exploring Methyl (3S)-3-hydroxy-3-(4-methoxy-3-methylphenyl)propanoate (CAS No. 2227765-36-6): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, methyl (3S)-3-hydroxy-3-(4-methoxy-3-methylphenyl)propanoate (CAS No. 2227765-36-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its chiral center and aromatic substitution pattern, serves as a versatile intermediate in synthetic chemistry. Its CAS number 2227765-36-6 is often searched by researchers seeking high-purity reagents for asymmetric synthesis or drug development.

The growing interest in chiral building blocks like methyl (3S)-3-hydroxy-3-(4-methoxy-3-methylphenyl)propanoate aligns with current trends in green chemistry and sustainable synthesis. Many users inquire about its role in enantioselective catalysis or as a precursor for bioactive molecules. The compound's 4-methoxy-3-methylphenyl moiety is particularly noteworthy, as it resembles fragments found in natural products with reported biological activities.

From a synthetic perspective, the hydroxy ester functionality in this molecule offers multiple modification possibilities. Frequently asked questions revolve around its stereoselective preparation and derivatization methods. Recent literature highlights its utility in constructing pharmacophores for neurological and metabolic disorder research, making CAS 2227765-36-6 a valuable entry in chemical databases.

The compound's physicochemical properties, including its logP and hydrogen bonding capacity, are often analyzed through computational chemistry approaches. This aligns with the pharmaceutical industry's focus on molecular property prediction using AI tools. Researchers frequently search for its NMR spectra and chromatographic separation conditions, reflecting practical needs in quality control.

In the context of intellectual property, methyl (3S)-3-hydroxy-3-(4-methoxy-3-methylphenyl)propanoate appears in several patent applications related to prodrug design and controlled release formulations. Its metabolic stability makes it an interesting candidate for medicinal chemistry optimization programs, particularly in addressing drug delivery challenges that dominate current pharmaceutical discussions.

Analytical chemists emphasize the importance of proper characterization techniques for this compound, given its stereochemical complexity. Common search queries include HPLC methods for enantiomeric purity determination and stability studies under various conditions. The methoxy-methyl substitution pattern on the aromatic ring influences both its analytical behavior and potential biological interactions.

The compound's relevance extends to flavor and fragrance applications, where structurally similar esters are valued for their organoleptic properties. This connection to consumer product chemistry generates additional interest from industrial researchers exploring bio-based ingredients – a trending topic in material science forums.

Safety data for CAS 2227765-36-6 remains an important consideration, with researchers consistently searching for handling guidelines and compatibility information. While not classified as hazardous, proper laboratory practices for handling chiral compounds are always emphasized in technical documentation.

From a market perspective, the availability of methyl (3S)-3-hydroxy-3-(4-methoxy-3-methylphenyl)propanoate from different suppliers is frequently compared, with searches focusing on bulk pricing and custom synthesis options. The compound's position in the fine chemicals supply chain reflects broader industry movements toward specialty intermediates with defined stereochemistry.

Emerging research directions include exploring this molecule's potential in biocatalysis systems and continuous flow chemistry setups – two rapidly evolving areas that address modern demands for process intensification. The compound's balanced polarity makes it suitable for various reaction media, including newer green solvents that reduce environmental impact.

In academic settings, 2227765-36-6 serves as an excellent case study for teaching stereochemistry principles and retrosynthetic analysis. Its structure allows demonstration of multiple organic transformations, from esterification to aryl coupling reactions, making it valuable for chemical education purposes.

The future research potential of methyl (3S)-3-hydroxy-3-(4-methoxy-3-methylphenyl)propanoate appears promising, particularly in developing targeted therapeutics and advanced materials. Its structural features continue to inspire novel synthetic routes and applications across multiple chemistry disciplines.